Cas no 2228631-95-4 (methyl 6-(3-bromo-2,2-dimethylpropyl)pyridine-3-carboxylate)

• Product Name: methyl 6-(3-bromo-2,2-dimethylpropyl)pyridine-3-carboxylate
• CAS No: 2228631-95-4
• MF: C₁₂H₁₆BrNO₂
• MW: 286.164942741394
• CID: 5970112
• PubChem ID: 165789514
• Update Time: 2025-06-12

methyl 6-(3-bromo-2,2-dimethylpropyl)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 6-(3-bromo-2,2-dimethylpropyl)pyridine-3-carboxylate
• 2228631-95-4
• EN300-1936040

• Inchi： 1S/C12H16BrNO2/c1-12(2,8-13)6-10-5-4-9(7-14-10)11(15)16-3/h4-5,7H,6,8H2,1-3H3
• InChI Key： PKIPDQGSEAQMAE-UHFFFAOYSA-N
• SMILES： BrCC(C)(C)CC1C=CC(C(=O)OC)=CN=1

Computed Properties

• Exact Mass: 285.03644g/mol
• Monoisotopic Mass: 285.03644g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 39.2Ų

Additional information on methyl 6-(3-bromo-2,2-dimethylpropyl)pyridine-3-carboxylate

Methyl 6-(3-bromo-2,2-dimethylpropyl)pyridine-3-carboxylate (CAS No. 2228631-95-4): A Comprehensive Overview

Methyl 6-(3-bromo-2,2-dimethylpropyl)pyridine-3-carboxylate (CAS No. 2228631-95-4) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and chemical synthesis. This compound, characterized by its unique structural and functional attributes, plays a pivotal role in the development of novel therapeutic agents and advanced chemical intermediates. The detailed exploration of its properties, applications, and recent advancements in research provides a comprehensive understanding of its significance in modern chemistry.

The molecular structure of Methyl 6-(3-bromo-2,2-dimethylpropyl)pyridine-3-carboxylate consists of a pyridine core substituted with a brominated branched alkyl group and a carboxylate ester moiety. This configuration imparts distinct reactivity and binding capabilities, making it a valuable building block in synthetic organic chemistry. The presence of the bromine atom enhances its utility in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are fundamental in constructing complex molecular architectures.

In recent years, there has been a surge in research focused on the applications of Methyl 6-(3-bromo-2,2-dimethylpropyl)pyridine-3-carboxylate in drug discovery and development. Its structural features make it an attractive candidate for designing ligands that interact with biological targets. For instance, studies have demonstrated its potential in modulating enzyme activities and receptor interactions, which are critical for therapeutic intervention. The compound's ability to serve as a precursor in the synthesis of more complex molecules has opened new avenues for developing treatments against various diseases.

One of the most compelling aspects of Methyl 6-(3-bromo-2,2-dimethylpropyl)pyridine-3-carboxylate is its versatility in chemical transformations. Researchers have leveraged its reactivity to develop novel synthetic pathways that are more efficient and environmentally friendly. For example, recent advances in catalytic systems have enabled the use of this compound in asymmetric synthesis, where chiral centers are introduced with high precision. Such developments not only enhance the yield and purity of desired products but also align with the growing emphasis on sustainable chemistry practices.

The pharmaceutical industry has been particularly keen on exploring the therapeutic potential of derivatives of Methyl 6-(3-bromo-2,2-dimethylpropyl)pyridine-3-carboxylate. Preclinical studies have highlighted its role in developing compounds that exhibit anti-inflammatory, antiviral, and anticancer properties. The pyridine ring is a common pharmacophore in many drugs due to its ability to interact with biological targets through hydrogen bonding and hydrophobic effects. By modifying this core structure, scientists aim to fine-tune the pharmacological profile of new agents to achieve higher efficacy and lower toxicity.

The synthesis of Methyl 6-(3-bromo-2,2-dimethylpropyl)pyridine-3-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. Advances in synthetic methodologies have enabled more streamlined production processes, reducing both time and resource consumption. Techniques such as flow chemistry and microwave-assisted synthesis have been particularly beneficial in optimizing these reactions. These innovations not only improve the scalability of producing this compound but also contribute to reducing the environmental footprint of chemical manufacturing.

In conclusion, Methyl 6-(3-bromo-2,2-dimethylpropyl)pyridine-3-carboxylate (CAS No. 2228631-95-4) is a multifaceted compound with significant implications for pharmaceutical research and industrial applications. Its unique structural features enable diverse chemical transformations and biological interactions, making it a cornerstone in the development of novel therapeutic agents. As research continues to uncover new applications and synthetic strategies, this compound is poised to remain at the forefront of innovation in both academic and industrial settings.